Cas no 658075-96-8 ([2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-)
658075-96-8 structure
Product Name:[2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-
CAS No:658075-96-8
MF:C19H18O4S3
MW:406.538821697235
CID:1691699
PubChem ID:71375365
Update Time:2025-04-21
[2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- [2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-
- 5-[5-(5-carboxythiophen-2-yl)-4-pentylthiophen-2-yl]thiophene-2-carboxylic acid
- 658075-96-8
- 2~3~-Pentyl[1~2~,2~2~:2~5~,3~2~-terthiophene]-1~5~,3~5~-dicarboxylic acid
- DTXSID10798103
-
- Inchi: 1S/C19H18O4S3/c1-2-3-4-5-11-10-16(12-6-8-14(24-12)18(20)21)26-17(11)13-7-9-15(25-13)19(22)23/h6-10H,2-5H2,1H3,(H,20,21)(H,22,23)
- InChI Key: YAKAEZOACBKAAR-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=C(C(=O)O)S2)=CC(=C1C1=CC=C(C(=O)O)S1)CCCCC
Computed Properties
- Exact Mass: 406.03684
- Monoisotopic Mass: 406.03672257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 159Ų
Experimental Properties
- PSA: 74.6
[2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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